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Compound of Interest

2-Methylpiperidine-2-carboxylic
Compound Name:
acid hydrochloride

Cat. No.: B1466314

In the realm of scientific research and pharmaceutical development, the integrity of starting
materials is paramount. The quality of a single chemical building block can profoundly impact
experimental outcomes, influencing everything from reaction yields and purity profiles to the
biological activity and safety of a final compound. This guide provides a comprehensive
overview of sourcing 2-Methylpiperidine-2-carboxylic acid hydrochloride, a key
intermediate in various synthetic applications, including the development of novel therapeutics.
As a senior application scientist, my objective is to equip you with the technical knowledge and
practical insights necessary to navigate the complexities of the chemical supply chain, ensuring
the procurement of high-quality, reliable reagents for your research endeavors.

Identifying and Characterizing 2-Methylpiperidine-2-
carboxylic acid hydrochloride

Before initiating the procurement process, it is essential to have a clear and unambiguous
identification of the target molecule.

Molecular Profile:
e Chemical Name: 2-Methylpiperidine-2-carboxylic acid hydrochloride
e Synonyms: 2-Methyl-2-piperidinecarboxylic acid HCI

e Molecular Formula: C7H14CINO2[1][2]
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e Molecular Weight: 179.64 g/mol [1]
e CAS Number: 1094072-12-4[1][2][3]

It is crucial to use the CAS (Chemical Abstracts Service) number as the primary identifier when
searching for and communicating with suppliers. While chemical names can vary, the CAS
number is a unique identifier that prevents ambiguity.

Navigating the Commercial Supplier Landscape

A multitude of chemical suppliers offer 2-Methylpiperidine-2-carboxylic acid hydrochloride,
ranging from large, well-established corporations to smaller, specialized laboratories. The
selection of a supplier should be a deliberate process, balancing factors such as cost,
availability, and, most importantly, quality and reliability.

Tier 1: Major Chemical Suppliers

These are typically large, multinational companies with extensive catalogs and robust quality
management systems. They often provide comprehensive documentation and have a strong
track record of reliability.

Tier 2: Specialized and Niche Suppliers

These companies may focus on specific classes of molecules, such as building blocks for
protein degraders or custom synthesis services.[2] They can be an excellent source for novel
or hard-to-find compounds.

Supplier Comparison
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Supplier

Purity Specification

Available
Quantities

Noteworthy
Information

Sigma-Aldrich (Merck)

>95% (Typical)

Gram to multi-gram

scale

Provides detailed
Safety Data Sheets
(SDS) and may offer

various grades.[4]

Fluorochem

97%

Gram scale

Specializes in fine
chemicals for
research and

development.[2]

TCI Chemicals

>98.0% (GC) (for

related compounds)

Gram to kilogram

scale

Offers a wide range of
reagents with often
detailed analytical

data.

BLD Pharm

Not specified

Not specified

A supplier of a wide
range of research

chemicals.

Shanghai Amole
Biotechnology Co.,
Ltd.

97.0%

Not specified

A China-based
supplier of research

chemicals.[5]

SEED CHEM

Not specified

19

Appears to be a
supplier for smaller

quantities.[3]

A Framework for Supplier Qualification and Material

Procurement

A systematic approach to qualifying suppliers and procuring materials is essential to mitigate

risks and ensure the consistency of your research.
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Select Primary Supplier
& Order Sample
A

Phase 2: Technical Evaluation

Review Certificate of Analysis (CoA)
& Safety Data Sheet (SDS)

Assess Purity & Impurity Profile

A

Phase 1: Initial Screening

Identify Potential Suppliers Request Quotations,
(CAS: 1094072-12-4) Specifications, & CoAs

Phase 3: Final Selection & QC

Perform Incoming
Quality Control
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Receive Material

Review CoA & Container Labels

i

Visual Inspection

i

Identity Confirmation
(*H NMR)

i

Purity Assessment
(HPLC)

Compare to Specifications

Quarantine & Contact Supplier

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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